Cas no 831222-68-5 (ethyl 4-hydroxy-1-benzothiophene-6-carboxylate)

• Product Name: ethyl 4-hydroxy-1-benzothiophene-6-carboxylate
• CAS No: 831222-68-5
• MF: C₁₁H₁₀O₃S
• MW: 222.260302066803
• MDL: MFCD18838242
• CID: 677579
• PubChem ID: 11379055
• Update Time: 2025-06-13

ethyl 4-hydroxy-1-benzothiophene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-6-carboxylic acid, 4-hydroxy-, ethyl ester
• ethyl 4-hydroxy-1-benzothiophene-6-carboxylate
• ethyl 4-hydroxybenzo[b]thiophene-6-carboxylate
• Ethyl 4-hydroxybenzo[b]thiophene-6-carboxylate (ACI)

• MDL： MFCD18838242
• Inchi： 1S/C11H10O3S/c1-2-14-11(13)7-5-9(12)8-3-4-15-10(8)6-7/h3-6,12H,2H2,1H3
• InChI Key： IRKXYMTWJQZIPG-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C(C=CS2)=C(O)C=1)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on ethyl 4-hydroxy-1-benzothiophene-6-carboxylate

Comprehensive Overview of Ethyl 4-Hydroxy-1-Benzothiophene-6-Carboxylate (CAS No. 831222-68-5)

Ethyl 4-hydroxy-1-benzothiophene-6-carboxylate (CAS No. 831222-68-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its benzothiophene core and ester functional group, is widely studied for its potential applications in drug development and organic synthesis. Researchers are particularly interested in its structural versatility and bioactive properties, which make it a valuable intermediate in the synthesis of more complex molecules.

The ethyl 4-hydroxy-1-benzothiophene-6-carboxylate structure features a hydroxyl group at the 4-position and a carboxylate ester at the 6-position, contributing to its unique reactivity. These functional groups enable it to participate in various chemical reactions, such as ester hydrolysis, nucleophilic substitution, and cyclization. Its CAS number 831222-68-5 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Recent trends indicate growing interest in heterocyclic compounds like this one, especially in the context of green chemistry and sustainable synthesis.

In the pharmaceutical industry, ethyl 4-hydroxy-1-benzothiophene-6-carboxylate is explored as a precursor for drug candidates targeting inflammatory and metabolic disorders. Its benzothiophene scaffold is known to interact with biological targets, making it a promising moiety for medicinal chemistry. Additionally, the compound's solubility and stability properties are often discussed in forums and research papers, as these factors are critical for formulation development.

From a synthetic perspective, CAS 831222-68-5 is often highlighted in discussions about catalysis and regioselective reactions. Chemists are investigating efficient methods to produce this compound with high yield and purity, leveraging techniques like microwave-assisted synthesis and flow chemistry. These advancements align with the broader demand for cost-effective and eco-friendly synthetic routes, which are hot topics in academic and industrial research.

The compound's role in material science is another area of interest. Its aromatic system and electron-rich nature make it a candidate for designing organic semiconductors and luminescent materials. With the rise of flexible electronics and optoelectronic devices, researchers are examining how derivatives of ethyl 4-hydroxy-1-benzothiophene-6-carboxylate can contribute to next-generation technologies.

In summary, ethyl 4-hydroxy-1-benzothiophene-6-carboxylate (CAS No. 831222-68-5) is a multifaceted compound with applications spanning pharmaceuticals, organic synthesis, and advanced materials. Its chemical properties and reactivity continue to inspire innovation, making it a subject of ongoing research and development. As scientific communities prioritize sustainability and efficiency, this compound is likely to remain a key player in cutting-edge chemistry.